92-92-2

4-Biphenylcarboxylic acid

In Stock

• CAS RN:
• 92-92-2

• Formula:
• C13H10O2

• InChI:
• InChI=1S/C13H10O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,14,15)

• InChIKey:
• NNJMFJSKMRYHSR-UHFFFAOYSA-N

• 4-Biphenylcarboxylic acid, also known as 4-Biphenylcarboxylic acid, is a useful research compound. Its molecular formula is C13H10O2 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

3-{4-[(4-Fluorophenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine

• CAS RN:
• 89292-92-2

• Formula:
• C13H17FN6

• InChI:
• InChI=1S/C13H17FN6/c14-11-3-1-10(2-4-11)9-19-5-7-20(8-6-19)13-16-12(15)17-18-13/h1-4H,5-9H2,(H3,15,16,17,18)

• InChIKey:
• BGLDXWUPXSZGGS-UHFFFAOYSA-N

• 3-{4-[(4-Fluorophenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C13H17FN6 and its molecular weight is 276.31 g/mol. The purity is usually 95%.

Ethyl 6-cyano-4-oxo-1,4-dihydroquinoline-3-carboxylate

• CAS RN:
• 26892-92-2

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c1-2-18-13(17)10-7-15-11-4-3-8(6-14)5-9(11)12(10)16/h3-5,7H,2H2,1H3,(H,15,16)

• InChIKey:
• DRNLVFZCTWSAOW-UHFFFAOYSA-N

• Ethyl 6-cyano-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

1-Cyclohexene-1-propanenitrile

In Stock

• CAS RN:
• 13992-92-2

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c10-8-4-7-9-5-2-1-3-6-9/h5H,1-4,6-7H2

• InChIKey:
• RFYDDDNEAMFDGU-UHFFFAOYSA-N

• 1-Cyclohexene-1-propanenitrile is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.

2-(2-Aminoethylamino)-5-chloropyridine

In Stock

• CAS RN:
• 92992-92-2

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H10ClN3/c8-6-1-2-7(11-5-6)10-4-3-9/h1-2,5H,3-4,9H2,(H,10,11)

• InChIKey:
• LNGKMPCTLNPZHX-UHFFFAOYSA-N

• 2-(2-Aminoethylamino)-5-chloropyridine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.63 g/mol. The purity is usually 95%.

Ethyl acetoacetyl(methyl)carbamate

In Stock

• CAS RN:
• 107292-92-2

• Formula:
• C8H13NO4

• InChI:
• InChI=1S/C8H13NO4/c1-4-13-8(12)9(3)7(11)5-6(2)10/h4-5H2,1-3H3

• InChIKey:
• FGXZLYROVQRQCM-UHFFFAOYSA-N

• Ethyl acetoacetyl(methyl)carbamate is a useful research compound. Its molecular formula is C8H13NO4 and its molecular weight is 187.195. The purity is usually 95%.

3-(2-Oxo-1,3-oxazolidin-3-yl)benzaldehyde

In Stock

• CAS RN:
• 848692-92-2

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c12-7-8-2-1-3-9(6-8)11-4-5-14-10(11)13/h1-3,6-7H,4-5H2

• InChIKey:
• DJXLUGPIETVTGK-UHFFFAOYSA-N

• 3-(2-Oxo-1,3-oxazolidin-3-yl)benzaldehyde is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.

4'-Chloro-3-(2,3-dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898792-92-2

• Formula:
• C17H16ClFO

• InChI:
• InChI=1S/C17H16ClFO/c1-11-4-3-5-13(12(11)2)7-9-17(20)14-6-8-15(18)16(19)10-14/h3-6,8,10H,7,9H2,1-2H3

• InChIKey:
• XMHUUGRSQHMQFQ-UHFFFAOYSA-N

• 4'-Chloro-3-(2,3-dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16ClFO and its molecular weight is 290.8 g/mol. The purity is usually 95%.

Ethyl 2-(3-formylphenoxy)-2-methylpropanoate

In Stock

• CAS RN:
• 131992-92-2

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-4-16-12(15)13(2,3)17-11-7-5-6-10(8-11)9-14/h5-9H,4H2,1-3H3

• InChIKey:
• RSCRMFCGBFOWCA-UHFFFAOYSA-N

• Ethyl 2-(3-formylphenoxy)-2-methylpropanoate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

(2-Chloro-6-methyl-benzofuran-3-yl)-acetic acid

Usually In Stock

• CAS RN:
• 1420792-92-2

• Formula:
• C11H9ClO3

• InChI:
• InChI=1S/C11H9ClO3/c1-6-2-3-7-8(5-10(13)14)11(12)15-9(7)4-6/h2-4H,5H2,1H3,(H,13,14)

• InChIKey:
• NONOJKDMELEIBX-UHFFFAOYSA-N

• (2-Chloro-6-methyl-benzofuran-3-yl)-acetic acid is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64. The purity is usually 95%.

octahydro-1H-spiro[naphthalene-2,2'-[1,3]thiazolidine]

In Stock

• CAS RN:
• 1221792-92-2

• Formula:
• C12H21NS

• InChI:
• InChI=1S/C12H21NS/c1-2-4-11-9-12(13-7-8-14-12)6-5-10(11)3-1/h10-11,13H,1-9H2

• InChIKey:
• QGBHEKOPFUSDOP-UHFFFAOYSA-N

• Octahydro-1H-spiro[naphthalene-2,2'-[1,3]thiazolidine] is a useful research compound. Its molecular formula is C12H21NS and its molecular weight is 211.37 g/mol. The purity is usually 95%.

N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-2-methoxy-5-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797292-92-2

• Formula:
• C15H20N4O3S

• InChI:
• InChI=1S/C15H20N4O3S/c1-11-5-6-13(22-4)14(9-11)23(20,21)17-10-12-7-8-16-15(18-12)19(2)3/h5-9,17H,10H2,1-4H3

• InChIKey:
• UHRZNEZXAPNOLZ-UHFFFAOYSA-N

• N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H20N4O3S and its molecular weight is 336.41. The purity is usually 95%.

3-chloro-N-(2-methoxy-2-(o-tolyl)ethyl)-2-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797892-92-2

• Formula:
• C17H20ClNO3S

• InChI:
• InChI=1S/C17H20ClNO3S/c1-12-7-4-5-8-14(12)16(22-3)11-19-23(20,21)17-10-6-9-15(18)13(17)2/h4-10,16,19H,11H2,1-3H3

• InChIKey:
• PBFPFFRWZIYUDH-UHFFFAOYSA-N

• 3-chloro-N-(2-methoxy-2-(o-tolyl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H20ClNO3S and its molecular weight is 353.86. The purity is usually 95%.

Desethyl Fondenafil

In Stock

• CAS RN:
• 1027192-92-2

• Formula:
• C₂₂H₂₈N₆O₃

• Desethyl Fondenafil, also known as Desethyl Fondenafil, is a useful research compound. Its molecular formula is C₂₂H₂₈N₆O₃ and its molecular weight is 424.5. The purity is usually 95%.